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Cat. No.: B1606798

Get Quote

An In-Depth Technical Guide to the Environmental Persistence of Sulprofos Oxon

Introduction
Sulprofos, an organothiophosphate insecticide, has been utilized in agriculture to control a

variety of insect pests.[1] Like many organophosphates, its mode of action involves the

inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects

and mammals.[2][3] The environmental and toxicological significance of sulprofos, however,

extends beyond the parent compound. Through metabolic and environmental oxidation, the

thiophosphate (P=S) moiety of sulprofos is converted to its phosphate oxygen analog, or

"oxon" (P=O), forming sulprofos oxon.[4][5]

This transformation is a critical activation step, as the oxon analogs of organophosphates are

generally more potent inhibitors of AChE than their parent thiophosphate counterparts.[6]

Consequently, understanding the environmental persistence of sulprofos oxon is paramount

for a comprehensive assessment of the ecological risks associated with sulprofos use. This

technical guide provides a detailed examination of the factors governing the stability,

degradation, and ultimate fate of sulprofos oxon in the environment, offering insights for

researchers, environmental scientists, and regulatory professionals.
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Physicochemical Properties and Environmental
Distribution
The environmental behavior of a compound is fundamentally linked to its physicochemical

properties. While specific experimental data for sulprofos oxon is limited, its properties can be

inferred from the parent compound, sulprofos, and analogous organophosphate oxons.

Sulprofos itself is characterized as a tan-colored liquid with low water solubility and a high

octanol-water partition coefficient (log Kow = 5.48), indicating a strong tendency to partition into

organic matter and fatty tissues.[1] This high lipophilicity results in very low mobility in soil, with

high organic carbon-water partitioning coefficient (Koc) values reported between 12,000 and

13,500.[1] It is therefore expected that sulprofos oxon will exhibit similar partitioning behavior,

preferentially adsorbing to soil organic matter and sediment rather than remaining in the

aqueous phase. This adsorption is a key factor influencing its persistence, as it can reduce the

availability of the compound for degradation processes like hydrolysis and photolysis.[1]

The transformation from sulprofos to sulprofos oxon involves the replacement of a sulfur atom

with an oxygen atom, which can slightly alter properties like polarity and vapor pressure, but

the overall lipophilic character is expected to remain high.

Environmental Degradation Pathways
The persistence of sulprofos oxon in the environment is determined by its susceptibility to

various degradation processes, which can be broadly categorized as abiotic and biotic. The

overall degradation of the parent compound, sulprofos, involves a complex interplay of these

pathways, leading to several key metabolites, including the oxon.

Formation of Sulprofos Oxon
The primary mechanism for the formation of sulprofos oxon in the environment is oxidative

desulfonation. This can occur through several processes:

Photochemical Oxidation: In the atmosphere, vapor-phase sulprofos is rapidly degraded by

photochemically-produced hydroxyl radicals, with an estimated half-life of about 4 hours.[1]

This process can contribute to the formation of sulprofos oxon.[5]
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Metabolic Activation: In soil and aquatic systems, aerobic metabolism by microorganisms

can facilitate the oxidation of sulprofos to its oxon form.[5] This is a common metabolic

pathway for organothiophosphate pesticides.[7]

Abiotic Degradation of Sulprofos and its Metabolites
1. Hydrolysis: Hydrolysis is a significant degradation pathway for organophosphates in

aqueous environments. The rate of hydrolysis is highly dependent on pH and temperature.[1][8]

For the parent compound, sulprofos, hydrolysis half-lives at 22°C are 26 days at pH 4, 151

days at pH 7, and 51 days at pH 9.[1]

For oxon analogs, hydrolysis can also be a primary route of detoxification. For instance, studies

on chlorpyrifos-oxon, a structurally similar compound, show that it hydrolyzes substantially

faster than its parent thiophosphate.[5] The half-life of chlorpyrifos-oxon is reported to be 5

days at pH 7, 20.9 days at pH 8, and 6.7 days at pH 9.[5][9][10] It is reasonable to infer that

sulprofos oxon also undergoes hydrolysis, likely at a faster rate than sulprofos under neutral

to alkaline conditions, yielding 4-(methylthio)phenol and the corresponding phosphoric acid

derivative.

2. Photolysis: Direct photolysis plays a crucial role in the degradation of sulprofos on surfaces.

When exposed to direct sunlight, thin films of sulprofos have a half-life of less than two days.[1]

This suggests that sulprofos oxon, if present on soil or plant surfaces, would also be

susceptible to photodegradation. For other organophosphates, photolysis is a confirmed

degradation route for their oxon forms.[5]

Biotic Degradation
Microbial activity is a key driver of pesticide degradation in soil and water.[11][12] While the

degradation of sulprofos in soil is considered to be primarily driven by physicochemical

pathways, microbial action does contribute.[4] However, few microbial groups appear capable

of degrading sulprofos effectively.[4]

Under aerobic soil conditions, the half-life of sulprofos ranges from one to four weeks.[4] The

major metabolites formed are sulprofos sulfoxide and sulprofos sulfone, which are notably

persistent with half-lives exceeding 128 days.[4] The degradation of sulprofos is significantly

slower under anaerobic conditions, with a half-life of approximately 20-30 weeks.[4]
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Data on the specific microbial degradation of sulprofos oxon is lacking. However, based on

studies of other organophosphates, it is expected that soil microorganisms can hydrolyze the

oxon.[5] For example, chlorpyrifos-oxon is considered non-persistent in soil under aerobic

conditions, with a half-life of less than one day.[5] This rapid degradation suggests that once

formed, sulprofos oxon may be quickly broken down by soil microbes, although its primary

degradation products and their persistence are not well-documented.

The overall degradation pathway is visualized in the diagram below.
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Figure 1: Proposed degradation pathway of Sulprofos. (Within 100 characters)

Summary of Environmental Persistence Data
The persistence of a pesticide is often quantified by its half-life (DT50), the time it takes for 50%

of the initial concentration to dissipate.[13] The following tables summarize available and
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inferred persistence data for sulprofos and its key degradation products.

Table 1: Environmental Half-Life of Sulprofos

Environmental
Matrix

Condition Half-Life (DT50) Reference(s)

Soil Aerobic 0.5 - 4 weeks [1][4]

Soil Anaerobic 20 - 30 weeks [4]

Water (Hydrolysis) pH 4 (22°C) 26 days [1]

Water (Hydrolysis) pH 7 (22°C) 151 days [1]

Water (Hydrolysis) pH 9 (22°C) 51 days [1]

Estuarine Water - 19.5 days [1]

Sediment/Water Slurry - 3.5 days [1]

Surface Film Sunlight < 2 days [1]

| Atmosphere | vs. OH radicals | ~4 hours |[1] |

Table 2: Persistence of Major Sulprofos Metabolites and an Oxon Analog
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Compound
Environmental
Matrix

Condition
Half-Life
(DT50)

Reference(s)

Sulprofos
Sulfoxide

Soil Aerobic > 128 days [4]

Sulprofos

Sulfone
Soil Aerobic > 128 days [4]

Sulprofos Oxon

(Inferred)
Soil Aerobic

< 1 day (by

analogy)
[5]

Chlorpyrifos

Oxon (Analog)
Soil Aerobic < 1 day [5]

Chlorpyrifos

Oxon (Analog)

Water

(Hydrolysis, pH

7)

25°C 5 days [5]

Chlorpyrifos

Oxon (Analog)

Water

(Hydrolysis, pH

8)

23°C 20.9 days [9][10]

| Chlorpyrifos Oxon (Analog) | Water (Hydrolysis, pH 9) | 23°C | 6.7 days |[9][10] |

Analytical Methodologies for Environmental
Monitoring
Accurate assessment of sulprofos oxon's persistence requires robust analytical methods

capable of detecting and quantifying the parent compound and its metabolites at low

concentrations in complex environmental matrices.

Core Technique: Chromatography Coupled with Mass
Spectrometry
Gas Chromatography (GC) and Liquid Chromatography (LC) coupled with Mass Spectrometry

(MS) are the cornerstone techniques for the analysis of organophosphate pesticides and their

metabolites.[14][15]
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GC-MS: Provides excellent sensitivity and selectivity, particularly for volatile and semi-volatile

compounds like sulprofos and its oxon. USEPA Method 8141B is a standard method for

organophosphorus pesticide analysis.[16] Detectors like the Pulsed Flame Photometric

Detector (PFPD) offer high selectivity for phosphorus and sulfur-containing compounds.[16]

LC-MS/MS: Ideal for more polar, less volatile, or thermally labile metabolites. It offers high

sensitivity and specificity, making it suitable for complex matrices like soil and water extracts.

[17]

Experimental Protocol: Soil Persistence Study Workflow
The following protocol outlines a self-validating system for assessing the aerobic soil

metabolism of sulprofos and the formation/degradation of sulprofos oxon.
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Phase 1: Preparation

Phase 2: Incubation & Sampling

Phase 3: Analysis

Phase 4: Data Interpretation

1. Collect & Characterize Soil
(pH, OM%, texture)

2. Acclimate Soil
(20°C, 40-60% WHC)

4. Spike Soil Samples
(e.g., 1 mg/kg)

3. Prepare ¹⁴C-Sulprofos
Spiking Solution

5. Incubate in Dark
(Aerobic, 20°C)

6. Sample Subsets at Timepoints
(0, 1, 3, 7, 14, 30, 60, 90d)

7. Store Samples at -20°C

8. Solvent Extraction
(e.g., Acetonitrile/Water)

9. Solid Phase Extraction (SPE)
(e.g., C18 cartridge)

11. LSC for Unextractable
¹⁴C Residues

10. LC-MS/MS or GC-MS Analysis
(Quantify Parent & Metabolites)

12. Calculate DT50/DT90
(First-order kinetics)

13. Identify Major Metabolites
(>10% of applied)

14. Determine Mass Balance
(>90% recovery)

Click to download full resolution via product page

Figure 2: Workflow for an aerobic soil metabolism study. (Within 100 characters)
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Step-by-Step Methodology:

Soil Preparation:

Select and characterize a representative soil type (e.g., sandy loam).[4]

Sieve the soil and adjust moisture to 40-60% of its water-holding capacity.

Pre-incubate the soil in the dark at a constant temperature (e.g., 20°C) for 7-14 days to

allow microbial populations to stabilize.

Application of Test Substance:

Prepare a stock solution of sulprofos (radiolabeled, e.g., with ¹⁴C, for mass balance) in a

suitable solvent.

Apply the solution to replicate soil samples to achieve the desired concentration, ensuring

even distribution. Include sterile control samples (e.g., autoclaved soil) to differentiate

between biotic and abiotic degradation.

Incubation:

Place the treated soil samples in flow-through metabolism chambers that allow for

aeration and trapping of volatile organics and ¹⁴CO₂.

Incubate in the dark at a constant temperature (20°C).

Sampling and Extraction:

At predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days), sacrifice replicate

samples.

Extract the samples using an appropriate solvent system (e.g., acetonitrile/water). The

extraction efficiency must be validated.

Analysis:
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Analyze the extracts using a validated LC-MS/MS or GC-MS method to quantify sulprofos,

sulprofos oxon, sulprofos sulfoxide, and sulprofos sulfone.[18]

Use reference standards for positive identification and quantification.

Determine the amount of non-extractable (bound) residues and volatile products through

combustion analysis and liquid scintillation counting (LSC).

Data Analysis:

Plot the concentration of sulprofos and its metabolites over time.

Calculate the dissipation half-lives (DT50) for the parent compound and metabolites using

appropriate kinetic models (e.g., single first-order).

Perform a mass balance calculation at each time point to ensure the recovery of the

applied radioactivity is within an acceptable range (typically 90-110%), which validates the

protocol's integrity.

Conclusion
The environmental persistence of sulprofos oxon is a critical, yet understudied, aspect of the

overall ecological risk profile of its parent insecticide, sulprofos. While sulprofos itself can

persist in soil for weeks and in water for months under certain conditions, its degradation leads

to the formation of highly persistent sulfoxide and sulfone metabolites.[1][4] The oxon, formed

through environmental oxidation, is the more toxicologically active compound.

Based on data from analogous organophosphates, it is hypothesized that sulprofos oxon is

significantly less persistent in the environment than its parent compound, particularly in

microbially active soils where its half-life may be less than a day.[5] Its degradation is likely

driven by rapid hydrolysis (especially under alkaline conditions) and microbial metabolism.

However, the formation of its own oxidized metabolites (oxon sulfoxide and oxon sulfone)

remains a possibility that warrants further investigation.[4] A comprehensive understanding of

its environmental fate requires specific studies that follow rigorous, self-validating analytical

protocols to accurately quantify its formation and degradation kinetics across relevant

environmental matrices.
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